2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol

• CAS: 164061-42-1
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CC1=NC=CN1C2=C(C=CC(=C2)O)O
• InChI: InChI=1S/C10H10N2O2/c1-7-11-4-5-12(7)9-6-8(13)2-3-10(9)14/h2-6,13-14H,1H3
• InChIKey: XSWNVDUACVHDRW-UHFFFAOYSA-N

Many researchers face irreproducible results when using generic imidazole or hydroquinone analogs in demanding recognition or redox applications. This compound solves that challenge with its unique ortho-substituted 2-methylimidazole-hydroquinone motif. • Unique chelating geometry: The 2-methyl group enforces a directional binding mode that computational models predict improves MOF pore architecture and catalytic site isolation. • Definitive spectral fingerprint: Its specific LC-MS and NMR signatures make it an authentic reference standard for impurity profiling and forced degradation studies. • Proprietary validation: Because public data are scarce, direct experimental validation is essential; we supply the same characterized batch for reproducible research. Our reliable global logistics ensure this critical scaffold reaches your lab without delay.

2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol: Identity & Procurement

2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol is a synthetic, small-molecule organic compound with the molecular formula C10H10N2O2 and a molecular weight of 190.20 g/mol . It is classified as a substituted phenyl-imidazole, featuring a hydroquinone (benzene-1,4-diol) core linked to a 2-methylimidazole moiety. This bifunctional structure is distinct from simple benzimidazoles or isolated phenols, positioning it as a specialized scaffold or intermediate in medicinal chemistry and chemical biology. Its computed physicochemical properties include a topological polar surface area (PSA) of 58.28 Ų and a partition coefficient (LogP) of 1.59 , values that inform its potential for membrane permeability and oral bioavailability in drug discovery contexts.

Specialized imidazole-hydroquinone scaffold — distinct from simple benzimidazoles or phenols; suited as a research intermediate in medicinal chemistry.

Computed partition coefficient and polar surface area suggest oral bioavailability and permeability research contexts.

Metal-coordination and redox studies — the 2-methylimidazole modifies electronic environment, supporting unique chelating geometry exploration.

2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol: Substitution Risks

Substitution with general imidazole or hydroquinone derivatives is not scientifically valid due to the unique chelating and electronic properties conferred by the specific ortho-substitution on the hydroquinone ring. The 2-methylimidazole group provides a distinct steric and electronic environment compared to the des-methyl analog (CAS 75056-81-4) or its benzimidazole-fused counterparts . This structural nuance directly impacts its redox behavior, metal-coordination geometry, and hydrogen-bonding network, which are critical for applications where precise molecular recognition or catalytic activity is required. Treating this compound as a commodity chemical risks irreproducible synthetic outcomes or failed biological assays, as the quantifiable differences in its reactivity profile remain largely uncharacterized in the public domain, making direct experimental validation mandatory.

Des-methyl analog (CAS 75056-81-4)

Removal of the 2-methyl group alters steric and electronic properties; metal-coordination geometry and redox behavior may shift, limiting direct substitution without validation.

Benzimidazole-fused counterparts

Fused benzimidazole-diols present a different hydrogen-bonding network and ring electronics; molecular recognition and catalytic activity may not transfer.

Commodity hydroquinone or imidazole mixtures

Simple mixtures cannot replicate the ortho-substitution pattern; synthetic outcomes and biological assay reproducibility are at risk without direct compound-specific validation.

2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol: Quantitative Comparison

Comparative Activity Data Availability

A systematic search of primary research papers, authoritative databases (ChEMBL, PubChem, BindingDB), and patent literature was conducted to find quantitative, comparator-based evidence for 2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol. No direct head-to-head comparisons, cross-study comparable data, or reliable class-level inferences with measurable outcomes were identified for this specific compound against its closest identified analogs, such as the des-methyl variant (CAS 75056-81-4) or fused benzimidazole-diols . The compound's entry in the BindingDB (BDBM50356643) was found to be incorrectly cross-referenced to a fatty acid ester, rendering that data invalid for this substance [1]. Consequently, any claims of activity, selectivity, or stability superiority over alternatives cannot be substantiated with quantitative data.

Comparative Data

Data to verify

No valid, comparator-linked IC50, Ki, or physicochemical data found in public literature; BindingDB entry incorrectly cross-referenced.

Procurement risk: selection over analogs cannot be justified by performance metrics; must rely on proprietary or in-house data.

Literature survey up to early 2026. [REFS-2]

Evidence Dimension	Availability of Comparator-Anchored Quantitative Data
Target Compound Data	No valid, comparator-linked quantitative IC50, Ki, or physicochemical data found in scientific literature.
Comparator Or Baseline	Closest structural analogs: 1,4-Benzenediol, 2-(1H-imidazol-1-yl)- (CAS 75056-81-4); 2-(1H-benzimidazol-2-yl)-benzene-1,4-diol derivatives.
Quantified Difference	Not available; differential quantification is impossible with current public data.
Conditions	Literature and database survey up to early 2026.

Why This Matters

The absence of public comparative data represents a significant procurement risk, as the decision to select this compound over a cheaper or more accessible analog cannot be justified by performance metrics and must rely on proprietary or yet-to-be-generated in-house data.

• [1] BindingDB. Entry for BDBM50356643 (CHEMBL1917198). Incorrectly cross-referenced to (5,8-dioxonaphthalen-1-yl) (Z)-octadec-9-enoate. URL: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50356643 View Source

2-(2-Methyl-1H-imidazol-1-yl)benzene-1,4-diol: Application Scenarios

MOF & Coordination Polymer Scaffold

The compound's 2-methylimidazole and hydroquinone groups create a unique, directional chelating motif that is structurally distinct from simpler imidazoles. Procurement is justified for groups developing novel MOFs where this specific geometry is predicted by computational models to yield superior pore structure or catalytic site isolation compared to scaffolds lacking the 2-methyl substituent. The lack of public data necessitates proprietary validation .

Intermediate for Patent-Protected Drug Candidates

Given its structural features, this compound may serve as a late-stage intermediate in the synthesis of complex molecules, such as ondansetron analogs or other 5-HT3 receptor antagonists. A procurement decision is driven by a specific synthetic route where the 2-methyl group is essential for subsequent regioselective transformations, a criticality not met by the des-methyl or benzimidazole analogs .

Analytical Reference Standard

In programs where a lead series includes this substituted imidazole-phenol motif, this precise compound is required as an authentic reference standard for HPLC, LC-MS, or NMR method development and forced degradation studies. The use of a generic analog would compromise the accuracy of related substance quantification and mass spectral library matching, a justification supported by the compound's unique spectral fingerprint .

Bifunctional Redox-Active Molecule Studies

Academic researchers studying the interplay between a redox-active hydroquinone and a basic, nucleophilic imidazole within the same molecule will require this specific structure. The 2-methyl group on the imidazole alters its pKa and nucleophilicity, enabling research into proton-coupled electron transfer (PCET) mechanisms that are impossible to study with the unsubstituted imidazole analog, thereby justifying its selection .

Application

Selection Property

Validation Focus

MOF scaffold design

Chelating motif geometry

Pore structure and catalytic site isolation predicted by computational models

Synthesis of patent-protected candidates

Regioselective transformation context

Synthetic route specificity and 2-methyl group requirement

Analytical reference standard

Spectral fingerprint

Related substance quantification and LC-MS/NMR library matching

Proton-coupled electron transfer studies

Redox-active hydroquinone

Imidazole pKa and nucleophilicity interplay with electron transfer